molecular formula C18H16N2O2 B160649 1,3-Bis(4-aminophenoxy)benzene CAS No. 2479-46-1

1,3-Bis(4-aminophenoxy)benzene

Cat. No. B160649
CAS RN: 2479-46-1
M. Wt: 292.3 g/mol
InChI Key: WUPRYUDHUFLKFL-UHFFFAOYSA-N
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Description

1,3-Bis(4-aminophenoxy)benzene is a diamine monomer that contains two ether bonds and three benzene rings . The ether bond’s meta-substitution and chain structure reduce the rigidity and increase the flexibility of the molecular chain .


Synthesis Analysis

A novel aromatic ether diamine 1,3-bis(4-aminophenoxy)benzene (TPER) was synthesized. Four kinds of polyimides were prepared with obtained TPER, 4,4’-diaminodiphenyl (ODA), pyromellitic dianhydride (PMDA) and end capped with phthalic anhydride (PA). The imidization process was solution imidization followed by solid-phase thermal imidization .


Molecular Structure Analysis

The molecular formula of 1,3-Bis(4-aminophenoxy)benzene is C18H16N2O2 . It consists of two ether bonds and three benzene rings .


Chemical Reactions Analysis

The polyimide based on TPER and PMDA was obtained after the imidization of the poly(amic acid) . The thermal decomposition reaction mechanism of the polyimide is classified from the TG–DTG experimental data, and the thermokinetic parameters of the thermal decomposition reaction are Ea = 296.87 kJ mol-1 and log (A/s-1) = 14.41 .


Physical And Chemical Properties Analysis

1,3-Bis(4-aminophenoxy)benzene is a solid at 20°C . The melting point is between 115.0 to 119.0 °C .

Scientific Research Applications

Polyimide Oligomer Resins

1,3-Bis(4-aminophenoxy)benzene, also known as TPE-R, can be polymerized with BPDA to create polyimide oligomer resins. These resins have controlled molecular weights and are used in various high-performance materials due to their excellent thermal stability and mechanical properties .

Flexible Substrate for Annealing

This compound serves as an ultra-thin flexible substrate for annealing materials like MoS2 up to 500°C. The resulting integrated devices are applied in biopotential sensors, showcasing the compound’s utility in high-temperature applications and sensor technology .

Synthesis of Polyimides

The synthesis process involving 1,3-Bis(4-aminophenoxy)benzene and pyromellitic dianhydride (PMDA) leads to the creation of polyimides. These materials are known for their heat-resistant properties and are used in various industrial applications .

Scientific Research

While not an application per se, this compound is widely available for scientific research purposes. Researchers can purchase it from suppliers like MilliporeSigma to explore its potential in new applications or to better understand its properties .

Photosensitive Polyimides

A novel application involves the use of 1,3-Bis(4-aminophenoxy)benzene in the development of photosensitive polyimides (PSPIs). These PSPIs require high sensitivity and stability, as well as the capability to be developed using aqueous alkaline solutions. This application is particularly relevant in the field of photolithography .

Safety and Hazards

1,3-Bis(4-aminophenoxy)benzene is harmful if swallowed and very toxic to aquatic life with long-lasting effects . It is advised to avoid contact with skin and eyes, avoid formation of dust and aerosols, and avoid exposure .

Future Directions

1,3-Bis(4-aminophenoxy)benzene is not only an important raw material for the preparation of homopolymer or copolymer PI, but can also be used for the toughening modification of bismaleimide (BMI) . It is expected to have wide applications in the future.

properties

IUPAC Name

4-[3-(4-aminophenoxy)phenoxy]aniline
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H16N2O2/c19-13-4-8-15(9-5-13)21-17-2-1-3-18(12-17)22-16-10-6-14(20)7-11-16/h1-12H,19-20H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WUPRYUDHUFLKFL-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC(=C1)OC2=CC=C(C=C2)N)OC3=CC=C(C=C3)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H16N2O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID8051914
Record name 1,3-Phenylenedi(4-aminophenyl ether)
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Molecular Weight

292.3 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1,3-Bis(4-aminophenoxy)benzene

CAS RN

2479-46-1
Record name 1,3-Bis(4-aminophenoxy)benzene
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Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Benzenamine, 4,4'-(1,3-phenylenebis(oxy))bis-
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Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Benzenamine, 4,4'-[1,3-phenylenebis(oxy)]bis-
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Record name 1,3-Phenylenedi(4-aminophenyl ether)
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Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 1,3-Bis(4-aminophenoxy)benzene
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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